Cas no 1422176-88-2 (N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide)
N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide
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- Inchi: 1S/C12H15NO3/c1-13(16-3)12(14)9-8-10-6-4-5-7-11(10)15-2/h4-9H,1-3H3
- InChI Key: HVLBLSNBUQSQHU-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1C=CC(N(C)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- XLogP3: 1.8
- Topological Polar Surface Area: 38.8
N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193675-2g |
(2E)-N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide |
1422176-88-2 | 98% | 2g |
¥3759 | 2023-04-15 | |
| A2B Chem LLC | AJ24960-1g |
(2E)-N-methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide |
1422176-88-2 | 95+% | 1g |
$830.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24960-2g |
(2E)-N-methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide |
1422176-88-2 | 95+% | 2g |
$1067.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24960-5g |
(2E)-N-methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide |
1422176-88-2 | 95+% | 5g |
$1235.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24960-10g |
(2E)-N-methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide |
1422176-88-2 | 95+% | 10g |
$1573.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24960-25g |
(2E)-N-methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide |
1422176-88-2 | 95+% | 25g |
$2248.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24960-50g |
(2E)-N-methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide |
1422176-88-2 | 95+% | 50g |
$3463.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24960-100g |
(2E)-N-methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide |
1422176-88-2 | 95+% | 100g |
$4374.00 | 2024-04-20 |
N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide
N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide (CAS No. 1422176-88-2): An Overview
N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide (CAS No. 1422176-88-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MOM-Phe-OMe, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide.
The chemical structure of N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide consists of a propenamide backbone with a methoxy-substituted phenyl group and a methoxy group attached to the nitrogen atom. This structure confers the compound with specific electronic and steric properties that are crucial for its biological activity. The presence of the methoxy groups enhances the compound's solubility and stability, making it suitable for various applications in drug discovery and development.
Recent studies have highlighted the potential of N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide exhibits potent inhibitory effects on a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be further optimized to develop drugs targeting these conditions.
In addition to its enzymatic inhibition properties, N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide has also shown promise in modulating cellular signaling pathways. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that the compound can effectively modulate the activity of certain signaling proteins, which are critical for maintaining cellular homeostasis. This modulation could have implications for treating diseases characterized by dysregulated cellular signaling, such as cancer and inflammatory disorders.
The synthesis of N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide involves several well-established chemical reactions. One common approach is to start with 3-(2-methoxyphenyl)acrylonitrile, which can be converted to the corresponding amide through a series of reactions including hydrolysis and amidation. The methylation and methoxylation steps are then carried out to obtain the final product. This synthetic route is highly efficient and can be scaled up for industrial production, making it an attractive option for pharmaceutical companies.
Another important aspect of N-Methoxy-3-(2-methoxyphenyl)-N-methylprop-2-enamide is its safety profile. Preclinical studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties, which are essential for its potential use as a therapeutic agent. These findings are supported by extensive in vitro and in vivo experiments that have demonstrated the compound's safety and efficacy across various models.
In conclusion, N-Methoxy-3-(2-meth oxyphenyl)-N-methylprop-2-enamide (CAS No. 1422176-88-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its potential biological activities, makes it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound, paving the way for innovative treatments in various disease areas.
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